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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B605795

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azide-PEG3-Tos (2-(2-(2-azidoethoxy)ethoxy)ethyl 4-methylbenzenesulfonate) is a
heterobifunctional crosslinker commonly utilized in bioconjugation and drug delivery systems,
including the development of Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting
Chimeras (PROTACS).[1] This linker features an azide group for "click chemistry" and a tosyl
group, which is an excellent leaving group for nucleophilic substitution reactions.[2] Accurate
characterization of this linker is critical to ensure the quality and efficacy of the final
bioconjugate. This application note provides a detailed protocol for the characterization of
Azide-PEG3-Tos using mass spectrometry, a powerful analytical technique for confirming
molecular weight and identifying impurities.

Physicochemical Properties

A summary of the key physicochemical properties of Azide-PEG3-Tos is presented in the table
below.
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Property Value Reference
Chemical Formula C13H19N305S [3114]
Average Molecular Weight 329.37 g/mol [3]
Monoisotopic Mass 329.1045 g/mol

Mass Spectrometry Analysis

Electrospray ionization (ESI) mass spectrometry, particularly coupled with liquid
chromatography (LC-MS), is the preferred method for the analysis of polar molecules like
Azide-PEG3-Tos. ESI is a soft ionization technique that minimizes fragmentation in the source,
allowing for the accurate determination of the molecular weight.

Expected lons and Adducts

In positive ion mode ESI-MS, Azide-PEG3-Tos is expected to be observed as several different
adducts. The most common adducts are with protons ([M+H]*), sodium ([M+Na]*), and
potassium ([M+K]*). The theoretical m/z values for these adducts are provided in the table
below. The presence of these adducts can help to confidently identify the compound of interest.

Adduct Chemical Formula Theoretical m/z
[M+H]* [C13H20N30s5S]* 330.1118
[M+Na]* [C13H19N3NaOsS]+ 352.0938
[M+K]* [C13H19N3KOsS]* 368.0677

Fragmentation Pattern

Collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS) can be used to
further confirm the structure of Azide-PEG3-Tos. The fragmentation of polyethylene glycol
(PEG) chains is well-characterized and typically involves the neutral loss of ethylene glycol
units (C2H40, 44.0262 Da). For deprotonated PEG molecules, fragmentation is often
dominated by intramolecular SN2 reactions.
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The major expected fragmentation pathways for the [M+H]* ion of Azide-PEG3-Tos are

outlined below. The primary fragmentation is expected to occur along the PEG backbone.

Precursor lon (m/z) Fragment lon Fragment m/z Neutral Loss
330.1118 [M+H - C2H4O]* 286.0856 44.0262
330.1118 [M+H - 2(C2H40)]* 242.0594 88.0524

[M+H - C7H7SO2]*
330.1118 175.0594 155.0167
(Loss of Tosyl group)

[C7H7SO2]* (Tosyl
330.1118 _ 155.0167 175.0951
cation)

Experimental Protocol: LC-ESI-MS Analysis

This protocol provides a general method for the analysis of Azide-PEG3-Tos. Instrument-

specific parameters should be optimized for best results.

Sample Preparation

Prepare a stock solution of Azide-PEG3-Tos at a concentration of 1 mg/mL in a 50:50
mixture of acetonitrile and water.

Dilute the stock solution to a final concentration of 10 uM using the initial mobile phase
composition as the diluent.

Liquid Chromatography (LC)

Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 um particle size).
Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-10 minutes.

Flow Rate: 0.3 mL/min.
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« Injection Volume: 1-5 pL.

Mass Spectrometry (MS)

 Instrument: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is
recommended.

« lonization Mode: Positive Electrospray lonization (ESI+).
o Capillary Voltage: 3.0 - 4.0 kV.

e Source Temperature: 120 - 150 °C.

e Mass Range: m/z 100 - 1000.

o Data Acquisition: For fragmentation studies, use a data-dependent acquisition (DDA) mode,
selecting the most intense precursor ions for collision-induced dissociation (CID).

Data Visualization

The following diagrams illustrate the experimental workflow and a potential fragmentation
pathway for Azide-PEG3-Tos.
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Experimental Workflow for Azide-PEG3-Tos Characterization

Sample Preparation
(1 mg/mL stock, dilute to 10 uM)

LC Separation
(C18 Reversed-Phase)

Electrospray lonization
(Positive Mode)

Mass Analysis
(High-Resolution MS)

Isolate & Fragment

Tandem MS (MS/MS)
(Collision-Induced Dissociation)

Data Analysis
(Identify Adducts & Fragments)

Click to download full resolution via product page

Caption: A generalized workflow for the characterization of Azide-PEG3-Tos using LC-MS/MS.
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Proposed Fragmentation Pathway of [Azide-PEG3-Tos + H]*

[M+H]*

m/z 330.1118

- CeéH14N30s3

[M+H - C2H4O]* [C7H7SO2]*
m/z 286.0856 m/z 155.0167

[M+H - 2(C2H40)]*

m/z 242.0594

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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